Cas no 1272755-74-4 (Fmoc-D-Thr-OH Hydrate)

• Product Name: Fmoc-D-Thr-OH Hydrate
• CAS No: 1272755-74-4
• MF: C₁₉H₂₁NO₆
• MW: 359.37314581871
• MDL: MFCD07366860
• CID: 1030125
• PubChem ID: 71607443
• Update Time: 2025-07-19

Fmoc-D-Thr-OH Hydrate Chemical and Physical Properties

Names and Identifiers

• (2R,3S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-hydroxybutanoic acid hydrate
• (2R,3S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-hydroxybutanoic acid,hydrate
• Fmoc-D-Thr-OH
• N-{[(9H-Fluoren-9-yl)methoxy]carbonyl}-D-threonine--water (1/1)
• (2R,3S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-hydroxybutanoicacidhydrate
• AS-71999
• (2R,3S)-2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}-3-HYDROXYBUTANOIC ACID HYDRATE
• DTXSID40856386
• AKOS016845900
• 1272755-74-4
• (2R,3S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-hydroxybutanoic acid;hydrate
• (2R,3S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanoic acid hydrate
• Fmoc-D-Thr-OH Hydrate

• MDL： MFCD07366860
• Inchi： 1S/C19H19NO5.H2O/c1-11(21)17(18(22)23)20-19(24)25-10-16-14-8-4-2-6-12(14)13-7-3-5-9-15(13)16;/h2-9,11,16-17,21H,10H2,1H3,(H,20,24)(H,22,23);1H2/t11-,17+;/m0./s1
• InChI Key： CGNQPFAECJFQNV-VFZPIINCSA-N
• SMILES： O(C(N[C@@H](C(=O)O)[C@H](C)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2.O

Computed Properties

• Exact Mass: 359.13688739g/mol
• Monoisotopic Mass: 359.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 474
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on Fmoc-D-Thr-OH Hydrate

Recent Advances in the Application of Fmoc-D-Thr-OH Hydrate (CAS: 1272755-74-4) in Peptide Synthesis and Drug Development

Fmoc-D-Threonine Hydrate (Fmoc-D-Thr-OH Hydrate, CAS: 1272755-74-4) is a crucial building block in solid-phase peptide synthesis (SPPS), particularly for the incorporation of D-configured threonine residues into peptide chains. This compound has garnered significant attention in recent years due to its role in the synthesis of therapeutic peptides, peptidomimetics, and other bioactive molecules. The D-configuration of threonine is especially important for enhancing the metabolic stability and bioavailability of peptide-based drugs, as it confers resistance to proteolytic degradation. Recent studies have highlighted the expanding applications of Fmoc-D-Thr-OH Hydrate in the development of novel antimicrobial peptides, anticancer agents, and targeted drug delivery systems.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Fmoc-D-Thr-OH Hydrate in the synthesis of cyclic peptides with enhanced binding affinity to protein targets. The researchers utilized this compound to introduce D-threonine residues at strategic positions, resulting in peptides with improved conformational stability and target specificity. Another notable application was reported in a 2024 ACS Chemical Biology paper, where Fmoc-D-Thr-OH Hydrate was employed to synthesize peptide-based inhibitors of protein-protein interactions involved in cancer progression. The study revealed that the incorporation of D-threonine significantly increased the half-life of the inhibitors in serum, a critical factor for their therapeutic potential.

In addition to its role in peptide synthesis, Fmoc-D-Thr-OH Hydrate has been investigated for its potential in the development of self-assembling peptide nanomaterials. A recent Nature Communications article (2024) described the use of this compound to create hydrogels with tunable mechanical properties, which could be applied in tissue engineering and controlled drug release. The study emphasized the importance of the D-configuration in controlling the supramolecular assembly process, leading to materials with enhanced stability and functionality.

From a synthetic chemistry perspective, advances in the purification and characterization of Fmoc-D-Thr-OH Hydrate have been reported. A 2023 Organic Process Research & Development study presented an improved crystallization protocol that yields the compound with higher purity (>99.5%) and reduced residual solvents. This development is particularly relevant for pharmaceutical applications where stringent quality control is required. Furthermore, recent analytical techniques, such as high-resolution mass spectrometry and advanced NMR methods, have provided deeper insights into the structural properties and stability of Fmoc-D-Thr-OH Hydrate under various conditions.

Looking forward, the demand for Fmoc-D-Thr-OH Hydrate is expected to grow as peptide therapeutics continue to gain traction in the pharmaceutical industry. Current research trends suggest increasing exploration of its applications in the synthesis of multifunctional peptide conjugates, particularly those combining therapeutic and diagnostic capabilities (theranostics). However, challenges remain in scaling up production while maintaining high purity and optimizing its incorporation into automated peptide synthesis platforms. Ongoing research efforts are also focused on elucidating structure-activity relationships of D-threonine-containing peptides to guide rational drug design.